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Compound of Interest

Compound Name: 14-Bromo-1-tetradecanol

Cat. No.: B1271965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

14-Bromo-1-tetradecanol, ensuring a secure laboratory environment. Adherence to these

procedures is vital for minimizing exposure and mitigating potential risks associated with this

chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
14-Bromo-1-tetradecanol is classified as a hazardous substance that can cause skin, eye,

and respiratory irritation.[1] Proper personal protective equipment is mandatory to prevent

exposure.

Table 1: Personal Protective Equipment (PPE) for Handling 14-Bromo-1-tetradecanol
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection Nitrile or neoprene gloves.

Provides a barrier against skin

contact, which can cause

irritation. Impervious gloves

are essential as alkyl bromides

can remove oils from the skin.

Body Protection
A fully buttoned laboratory

coat.

Minimizes the risk of skin

contact with the chemical.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.

Prevents inhalation of vapors

that may cause respiratory

tract irritation.[1]

Quantitative Data Summary
While specific occupational exposure limits for 14-Bromo-1-tetradecanol have not been

established, it is crucial to handle the substance with care to minimize exposure. The following

table summarizes key physical and chemical properties.

Table 2: Physical and Chemical Properties of 14-Bromo-1-tetradecanol

Property Value

Molecular Formula C₁₄H₂₉BrO[1][2]

Molecular Weight 293.28 g/mol [1][2]

Appearance Solid

Hazards

Causes skin irritation (H315), Causes serious

eye irritation (H319), May cause respiratory

irritation (H335)[1]
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 14-Bromo-1-tetradecanol is essential for laboratory safety.

The following workflow outlines the necessary steps from preparation to post-experiment

cleanup.
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Safe Handling Workflow for 14-Bromo-1-tetradecanol
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Safe handling workflow for 14-Bromo-1-tetradecanol.
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Experimental Protocol for Safe Handling:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 14-Bromo-1-tetradecanol to be fully

aware of its hazards.

Put on all required personal protective equipment as detailed in Table 1.

Ensure a chemical fume hood is operational and prepare the workspace by lining it with

absorbent pads.

Handling:

Weighing: Conduct all weighing operations within the fume hood to contain any airborne

particles.

Transfer: Use appropriate tools (e.g., spatulas, weighing paper) to transfer the solid. Avoid

creating dust.

Reaction Setup: When setting up reactions, ensure all glassware is securely clamped and

that any potential for splashes is minimized.

Cleanup:

Decontamination: Clean all glassware and surfaces that have come into contact with the

chemical. Use a suitable solvent (e.g., ethanol or isopropanol) followed by soap and water.

Personal Decontamination: After handling, remove gloves and lab coat promptly. Wash

hands thoroughly with soap and water.

Disposal Plan
Proper disposal of 14-Bromo-1-tetradecanol and associated waste is critical to prevent

environmental contamination. As a halogenated organic compound, it requires special disposal

procedures.
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Disposal Workflow for 14-Bromo-1-tetradecanol Waste
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Disposal workflow for 14-Bromo-1-tetradecanol waste.

Step-by-Step Disposal Protocol:

Segregation:

Liquid Waste: All liquid waste containing 14-Bromo-1-tetradecanol must be collected in a

designated "Halogenated Organic Waste" container. Do not mix with non-halogenated

waste.[3]

Solid Waste: Any solid materials contaminated with 14-Bromo-1-tetradecanol, such as

gloves, absorbent pads, and weighing paper, should be collected in a separate, clearly

labeled "Solid Halogenated Waste" container.

Storage:
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All waste containers must be kept tightly sealed when not in use.

Store waste containers in a designated and well-ventilated satellite accumulation area,

preferably within secondary containment to prevent spills.

Disposal:

Follow your institution's specific procedures for the disposal of hazardous chemical waste.

Arrange for a pickup by the environmental health and safety department or a licensed

hazardous waste disposal company.

Spill and Emergency Procedures
In the event of a spill, prompt and appropriate action is necessary to mitigate risks.

Minor Spill (Contained within a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, use an absorbent material (e.g., spill pads or sand) to contain

and absorb the spill.[4]

Carefully collect the absorbed material and place it in the designated halogenated waste

container.[4]

Decontaminate the spill area with a suitable solvent and then wash with soap and water.

Major Spill (Outside of a fume hood):

Evacuate the immediate area and alert a supervisor.

If the substance is volatile or creates dust, evacuate the entire lab and prevent re-entry.

Contact your institution's emergency response team or environmental health and safety

office for assistance with cleanup.

Personal Exposure:
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Skin Contact: Immediately wash the affected area with copious amounts of soap and

water for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1271965?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/14-Bromo-1-tetradecanol
https://pubchem.ncbi.nlm.nih.gov/compound/14-Bromo-1-tetradecanol
https://www.scbt.com/p/14-bromo-1-tetradecanol-72995-94-9
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Safety_and_Handling_of_Deuterated_Long_Chain_Alkyl_Bromides.pdf
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://www.benchchem.com/product/b1271965#personal-protective-equipment-for-handling-14-bromo-1-tetradecanol
https://www.benchchem.com/product/b1271965#personal-protective-equipment-for-handling-14-bromo-1-tetradecanol
https://www.benchchem.com/product/b1271965#personal-protective-equipment-for-handling-14-bromo-1-tetradecanol
https://www.benchchem.com/product/b1271965#personal-protective-equipment-for-handling-14-bromo-1-tetradecanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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